Cas no 1339156-28-3 (3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde
• CAS No: 1339156-28-3
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5711641
• PubChem ID: 62943381
• Update Time: 2025-06-19

3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS012240870
• 3-fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde
• 1339156-28-3
• EN300-725457
• Benzaldehyde, 3-fluoro-4-(3-hydroxy-1-pyrrolidinyl)-
• 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12FNO2/c12-10-5-8(7-14)1-2-11(10)13-4-3-9(15)6-13/h1-2,5,7,9,15H,3-4,6H2
• InChI Key： UGEOEVZVWWNWIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1CCC(C1)O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 381.3±42.0 °C(Predicted)
• pka: 14.62±0.20(Predicted)

Additional information on 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde

Introduction to 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS No. 1339156-28-3)

3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 1339156-28-3, this compound represents a fusion of fluorine chemistry and heterocyclic pharmacophores, making it a subject of intense research interest. The presence of both a fluoro-substituent and a hydroxypyridine ring in its molecular framework suggests promising interactions with biological targets, particularly enzymes and receptors involved in various disease pathways.

The fluoro group, a well-documented modulator of metabolic stability and binding affinity, plays a crucial role in the pharmacological properties of this compound. In recent years, fluorinated aromatic compounds have been extensively studied for their ability to enhance drug-like properties such as lipophilicity, solubility, and metabolic resistance. The incorporation of a fluoro-substituent at the 3-position of the benzaldehyde core in 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde is particularly noteworthy, as it may contribute to improved pharmacokinetic profiles compared to its non-fluorinated counterparts.

Furthermore, the hydroxypyridine moiety in this compound introduces a polar functional group that can engage in hydrogen bonding interactions with biological targets. Hydroxypyridine derivatives are known for their versatility in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, inflammatory diseases, and cancer. The combination of these structural elements—fluoro-substituent, hydroxypyridine ring, and the aldehyde functionality—makes 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde a compelling candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies suggest that the fluoro-substituent may enhance binding affinity by influencing electronic distributions around the benzaldehyde core, while the hydroxypyridine ring could form critical hydrogen bonds with residues in protein targets. These insights have guided synthetic strategies aimed at optimizing the compound’s bioactivity.

In synthetic chemistry, the preparation of 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde involves multi-step reactions that require careful consideration of reaction conditions and reagent selection. The introduction of the fluoro-substituent typically involves halogenation or metal-catalyzed cross-coupling reactions, while the installation of the hydroxypyridine ring often relies on cyclization or nucleophilic substitution methodologies. Modern synthetic approaches have leveraged transition metal catalysis and flow chemistry to improve yields and scalability, making it feasible to produce this compound in sufficient quantities for biological evaluation.

The biological evaluation of 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde has revealed intriguing potential across multiple therapeutic areas. Preliminary studies indicate that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cancer progression. The fluoro-substituent, known for its ability to modulate enzyme kinetics, may play a pivotal role in enhancing selectivity towards specific targets. Additionally, the hydroxypyridine moiety has been shown to interact with ATP-binding pockets in kinases, suggesting a dual mechanism of action.

Moreover, research has explored the antimicrobial properties of derivatives similar to 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde, highlighting the broader utility of fluoroaromatic compounds in addressing infectious diseases. The structural features present in this compound may confer resistance to degradation by microbial enzymes, thereby extending its therapeutic window. Such findings underscore the importance of fluorinated heterocycles as scaffolds for developing novel antimicrobial agents.

Another area of interest is the potential application of 3-Fluoro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde in treating neurological disorders. Hydroxypyridine derivatives have been investigated for their role as modulators of neurotransmitter systems, particularly those involving acetylcholine and serotonin receptors. The presence of both polar and non-polar regions in this compound’s structure may enable it to cross the blood-brain barrier effectively, making it a candidate for central nervous system (CNS) drug development.

The synthesis and characterization of analogs derived from 3-Fluoro-4-(3-hydroxypyrrolidin-1-ybenthaldehyde) have provided valuable insights into structure/activity relationships (SAR). By modifying substituents on the benzaldehyde core or altering the connectivity between functional groups, researchers can fine-tune bioactivity profiles. For instance, varying the electronic properties of the fluoro-substituent or introducing additional hydrophilic groups can influence solubility and metabolic stability.

In conclusion, 3 - Fluor o - 4 - ( 3 - hydro x y p y r r o l i d i n - 1 - yl ) b e n z a l d e h y d e ( C A S N o . 1339156 - 28 - 3 ) stands out as a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled w i t h recent advances i n synthetic an d computational methods , positions i t as an exciting prospect f o r further development . As research continues t o uncover new therapeutic applications , compounds l i k e thi s are likely t o play an increasingly important role i n shaping t h e future o f medicine . p >